Cas no 519152-26-2 (3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid)

• Product Name: 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid
• CAS No: 519152-26-2
• MF: C₂₁H₁₆F₃NO₄S
• MW: 435.416254997253
• CID: 3105545
• PubChem ID: 2357158
• Update Time: 2025-05-24

3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[Benzyl-(3-trifluoromethyl-phenyl)-sulfamoyl]-benzoic acid
• 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid
• 3-[(phenylmethyl)-[3-(trifluoromethyl)phenyl]sulfamoyl]benzoic acid
• 519152-26-2
• C21H16F3NO4S
• Z56839998
• 3-{benzyl[3-(trifluoromethyl)phenyl]sulfamoyl}benzoicacid
• 3-[benzyl-[3-(trifluoromethyl)phenyl]sulfamoyl]benzoic Acid
• SCHEMBL2117247
• CHEMBL1600702
• MLS001170984
• G35106
• EN300-04563
• BDBM96491
• 3-(BENZYL[3-(TRIFLUOROMETHYL)PHENYL]SULFAMOYL)BENZOIC ACID
• SMR000588512
• CS-0219645
• HMS2856N24
• QVDGWOUKLZUMRM-UHFFFAOYSA-N
• cid_2357158
• AKOS034459932
• 3-{benzyl[3-(trifluoromethyl)phenyl]sulfamoyl}benzoic acid

• Inchi： 1S/C21H16F3NO4S/c22-21(23,24)17-9-5-10-18(13-17)25(14-15-6-2-1-3-7-15)30(28,29)19-11-4-8-16(12-19)20(26)27/h1-13H,14H2,(H,26,27)
• InChI Key： QVDGWOUKLZUMRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N(C1C=CC=C(C(F)(F)F)C=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 435.07521365Da
• Monoisotopic Mass: 435.07521365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid

Introduction to 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid (CAS No. 519152-26-2)

3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid (CAS No. 519152-26-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a trifluoromethyl-substituted phenyl ring, and a sulfamoyl moiety, all attached to a benzoic acid scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid involves several intricate steps, often requiring the use of advanced synthetic techniques and reagents. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for drug development. The sulfamoyl group, on the other hand, imparts unique pharmacological properties, such as anti-inflammatory and anti-cancer activities.

Recent studies have explored the potential of 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potent anti-inflammatory effects in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a treatment for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid has also demonstrated promising anti-cancer activities. Research conducted at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial for effective drug delivery. Furthermore, it has shown minimal toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid in human subjects. Early phase I trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, 3-{benzyl3-(trifluoromethyl)phenylsulfamoyl}benzoic acid (CAS No. 519152-26-2) represents a promising candidate in the development of new drugs for treating inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and clinical investigation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.